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Compound of Interest

Compound Name:
1-(2,3-dichlorophenyl)-N-

methylmethanamine

Cat. No.: B1299258 Get Quote

Essential Safety and Handling Guide for 1-(2,3-
dichlorophenyl)-N-methylmethanamine
This guide provides crucial safety protocols and logistical plans for the handling and disposal of

1-(2,3-dichlorophenyl)-N-methylmethanamine, tailored for researchers, scientists, and

professionals in drug development. Adherence to these procedures is vital for ensuring

laboratory safety.

Personal Protective Equipment (PPE)
When handling 1-(2,3-dichlorophenyl)-N-methylmethanamine, a comprehensive PPE

strategy is mandatory to prevent exposure. This includes protection for hands, eyes, face, and

the respiratory system.

Hand Protection:

Due to the absence of specific glove breakthrough data for 1-(2,3-dichlorophenyl)-N-
methylmethanamine, a conservative approach based on chemically similar compounds (e.g.,

dichlorobenzenes, organic amines) is recommended. Always inspect gloves for any signs of

degradation or perforation before use.
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Glove Material
Recommendation for
Similar Compounds

General Guidance

Viton®

Excellent resistance to

aromatic and chlorinated

compounds.

Recommended for prolonged

contact.

Butyl Rubber

Good to excellent resistance to

a variety of organic

compounds.

A suitable alternative for many

applications.

Nitrile
Fair to good resistance for

splash protection.

Not recommended for

prolonged immersion. Change

immediately upon

contamination.

Neoprene Variable resistance.
Not recommended without

specific testing.

Natural Rubber (Latex)
Poor resistance to chlorinated

organic compounds.
Not Recommended.

Eye and Face Protection:

Chemical Safety Goggles: Wear chemical safety goggles that conform to OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.

Face Shield: In addition to goggles, use a face shield when there is a potential for splashing

or spraying of the material.

Respiratory Protection:

A NIOSH-approved respirator is required when handling this compound, especially when

engineering controls are not sufficient to maintain exposure below acceptable limits or when

dealing with powders that may become airborne.

Respirator Type: A full-facepiece respirator with a combination cartridge for organic vapors

and acid gases is recommended. This provides both respiratory and eye protection.
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Cartridge Selection: Use a cartridge with a NIOSH color code of Yellow for organic vapors

and acid gases.

Fit Testing: A proper fit is essential for the respirator to be effective. A qualitative or

quantitative fit test must be performed for all users of tight-fitting respirators, as required by

OSHA.

Protective Clothing:

Wear a chemically resistant lab coat or an apron. For larger quantities or situations with a

high risk of exposure, a chemical-resistant suit may be necessary.

Ensure that footwear is closed-toed.

Operational and Disposal Plans
Engineering Controls:

Ventilation: Always handle 1-(2,3-dichlorophenyl)-N-methylmethanamine in a well-

ventilated area, preferably within a certified chemical fume hood.

Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible

in the immediate work area.[1]

Safe Handling Procedures:

Avoid direct contact with the skin, eyes, and clothing.[1]

Avoid inhalation of dust, fumes, or vapors.[2]

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[2]

Remove and wash contaminated clothing before reuse.[1]

Disposal Plan:
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1-(2,3-dichlorophenyl)-N-methylmethanamine is a halogenated organic compound and must

be disposed of as hazardous waste.

Waste Collection: Collect all waste material, including contaminated PPE, in a designated,

properly labeled, and sealed container.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name.

Segregation: Do not mix halogenated organic waste with non-halogenated waste streams to

ensure proper disposal and to avoid potentially reactive mixtures.

Storage: Store waste containers in a designated satellite accumulation area away from

incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety (EHS) office or a licensed hazardous waste disposal

contractor.

Experimental Protocols
This document serves as a safety and handling guide and does not contain experimental

protocols. For methodologies related to specific experiments involving this compound, please

refer to the relevant scientific literature or established laboratory procedures.

Visual Workflow for PPE Selection
The following diagram illustrates the logical steps for selecting the appropriate personal

protective equipment when working with 1-(2,3-dichlorophenyl)-N-methylmethanamine.
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Start: Handling
1-(2,3-dichlorophenyl)-N-methylmethanamine

Assess Task and Potential Exposure
(e.g., small scale, large scale, potential for splash)

Select Base PPE

Hand Protection:
- Viton® or Butyl Rubber for direct handling

- Nitrile for splash protection (change immediately)

Eye/Face Protection:
- Safety Goggles (minimum)

- Add Face Shield for splash risk

Body Protection:
- Chemical-resistant Lab Coat/Apron

Is work performed outside
a certified fume hood?

Respiratory Protection Required:
- Full-facepiece respirator with

  Organic Vapor/Acid Gas (Yellow) cartridge

Yes

Work within fume hood.
Standard PPE sufficient.

No

Final Check:
- Inspect all PPE for damage

- Ensure proper fit

Click to download full resolution via product page

Caption: PPE selection workflow for handling 1-(2,3-dichlorophenyl)-N-methylmethanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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